Cas no 2034487-15-3 (N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide)

• Product Name: N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide
• CAS No: 2034487-15-3
• MF: C₁₇H₂₄N₂O₃S
• MW: 336.449063301086
• CID: 5552631
• PubChem ID: 91816836
• Update Time: 2025-08-04

N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,6-dimethylphenyl)-N-[(4-methoxythian-4-yl)methyl]oxamide
• F6507-9190
• N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide
• 2034487-15-3
• AKOS025322780
• N1-(2,6-dimethylphenyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide

• Inchi： 1S/C17H24N2O3S/c1-12-5-4-6-13(2)14(12)19-16(21)15(20)18-11-17(22-3)7-9-23-10-8-17/h4-6H,7-11H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key： KRMVGFZGXPFVTL-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C(NC2C(C)=CC=CC=2C)=O)=O)(CC1)OC

Computed Properties

• Exact Mass: 336.15076381g/mol
• Monoisotopic Mass: 336.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.7Ų

Additional information on N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide

Recent Advances in the Study of N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide (CAS: 2034487-15-3)

In recent years, the compound N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide (CAS: 2034487-15-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements have facilitated further investigations into its biological activities and pharmacological properties.

One of the most notable findings in recent research is the compound's potential as a modulator of specific biological pathways. Preliminary studies suggest that N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide may interact with key enzymes or receptors involved in inflammatory and neurodegenerative processes. For instance, in vitro experiments have demonstrated its ability to inhibit the activity of certain pro-inflammatory cytokines, making it a candidate for the development of novel anti-inflammatory therapies.

Further investigations into the compound's mechanism of action have revealed its potential to cross the blood-brain barrier (BBB), a critical feature for drugs targeting central nervous system (CNS) disorders. Animal studies have shown that the compound exhibits favorable pharmacokinetic properties, including adequate bioavailability and a reasonable half-life. These findings underscore its potential as a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis.

In addition to its anti-inflammatory and neuroprotective effects, N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide has also been explored for its anticancer properties. Recent studies have reported its ability to induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently investigating the underlying molecular mechanisms, with a focus on its interaction with cellular signaling pathways involved in cell proliferation and survival.

Despite these promising findings, challenges remain in the development of N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic profiles to enhance its efficacy and safety.

In conclusion, N-(2,6-dimethylphenyl)-N'-[(4-methoxythian-4-yl)methyl]ethanediamide (CAS: 2034487-15-3) represents a promising candidate for the development of novel therapeutics in the fields of inflammation, neurodegeneration, and oncology. Continued research efforts are essential to fully elucidate its potential and translate these findings into clinical applications. The compound's unique structural and functional properties make it a valuable subject of study in the ongoing quest for innovative pharmaceutical solutions.